Cas no 5446-77-5 (4-(Aminosulfonyl)-benzoic Acid Ethyl Ester)

• Product Name: 4-(Aminosulfonyl)-benzoic Acid Ethyl Ester
• CAS No: 5446-77-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 941424
• PubChem ID: 226554
• Update Time: 2025-04-19

4-(Aminosulfonyl)-benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 4-sulfamoylbenzoate
• 4-(aminosulfonyl)Benzoic acid ethyl ester
• 4-Sulfamoyl-benzoesaeure-aethylester
• 4-sulfamoyl-benzoic acid ethyl ester
• ethyl 4-sulfonamidobenzoate
• Ethyl p-sulfamylbenzoate
• p-Sulfamylbenzoesaeureaethylester
• Ethyl 4-(aminosulfonyl)benzoate #
• STK910782
• NSC17131
• CHEMBL344514
• ethyl 4-sulfamoyl-benzoate
• CS-0348058
• Benzoic acid, 4-(aminosulfonyl)-, ethyl ester
• NSC-17131
• Ethyl 4-(aminosulfonyl)benzoate
• DA-05026
• EN300-1452973
• 5446-77-5
• AKOS000150104
• SCHEMBL6502299
• DTXSID60280487
• 4-(Aminosulfonyl)-benzoic Acid Ethyl Ester

• Inchi： 1S/C9H11NO4S/c1-2-14-9(11)7-3-5-8(6-4-7)15(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
• InChI Key： DFTXGSKTFDBVQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.326
• Boiling Point: 396.4°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.548
• PSA: 94.84000
• LogP: 2.29180